6-BENZO[A]PYRENYLISOTHIOCYANATE
6-BENZO[A]PYRENYLISOTHIOCYANATE
Brand Name:
Vulcanchem
CAS No.:
152832-13-8
VCID:
VC0120476
InChI:
InChI=1S/C21H11NS/c23-12-22-21-17-7-2-1-6-15(17)16-10-8-13-4-3-5-14-9-11-18(21)20(16)19(13)14/h1-11H
SMILES:
C1=CC=C2C(=C1)C3=C4C(=C2N=C=S)C=CC5=CC=CC(=C54)C=C3
Molecular Formula:
C21H11NS
Molecular Weight:
309.4 g/mol
6-BENZO[A]PYRENYLISOTHIOCYANATE
CAS No.: 152832-13-8
Main Products
VCID: VC0120476
Molecular Formula: C21H11NS
Molecular Weight: 309.4 g/mol
![6-BENZO[A]PYRENYLISOTHIOCYANATE - 152832-13-8](/images/no_structure.jpg)
| CAS No. | 152832-13-8 |
|---|---|
| Product Name | 6-BENZO[A]PYRENYLISOTHIOCYANATE |
| Molecular Formula | C21H11NS |
| Molecular Weight | 309.4 g/mol |
| IUPAC Name | 6-isothiocyanatobenzo[a]pyrene |
| Standard InChI | InChI=1S/C21H11NS/c23-12-22-21-17-7-2-1-6-15(17)16-10-8-13-4-3-5-14-9-11-18(21)20(16)19(13)14/h1-11H |
| Standard InChIKey | ZAZCYCBTCXZZQX-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3=C4C(=C2N=C=S)C=CC5=CC=CC(=C54)C=C3 |
| Canonical SMILES | C1=CC=C2C(=C1)C3=C4C(=C2N=C=S)C=CC5=CC=CC(=C54)C=C3 |
| Synonyms | 6-BENZO[A]PYRENYLISOTHIOCYANATE |
| PubChem Compound | 154659 |
| Last Modified | Nov 11 2021 |
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